Cas no 174658-22-1 (4-amino-3-sulfanylbenzonitrile)

• Product Name: 4-amino-3-sulfanylbenzonitrile
• CAS No: 174658-22-1
• MF: C₇H₆N₂S
• MW: 150.200939655304
• MDL: MFCD18826343
• CID: 839208
• PubChem ID: 15543936
• Update Time: 2026-04-29

4-amino-3-sulfanylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-mercaptobenzonitrile
• 4-amino-3-sulfanylbenzonitrile
• Benzonitrile, 4-amino-3-mercapto-
• Benzonitrile,4-amino-3-mercapto-(9Cl)
• 2-amino-5-cyanothiophenol
• Benzonitrile,4-amino-3-mercapto
• Benzonitrile, 4-amino-3-mercapto- (9CI)

• MDL： MFCD18826343
• Inchi： InChI=1S/C7H6N2S/c8-4-5-1-2-6(9)7(10)3-5/h1-3,10H,9H2
• InChI Key： MXDAYVCCPKGPOE-UHFFFAOYSA-N
• SMILES： C1=CC(=C(C=C1C#N)S)N

Computed Properties

• Exact Mass: 150.02500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0

Experimental Properties

• Density: 1.27
• PSA: 88.61000
• LogP: 2.01038

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols